(3-fluoro-4-methoxyphenyl)[4-(4-fluorophenyl)-1,4-diazepan-1-yl]acetic acid

• IUPAC Name: 2-(3-fluoro-4-methoxyphenyl)-2-[4-(4-fluorophenyl)-1,4-diazepan-1-yl]acetic acid
• InChI: InChI=1S/C20H22F2N2O3/c1-27-18-8-3-14(13-17(18)22)19(20(25)26)24-10-2-9-23(11-12-24)16-6-4-15(21)5-7-16/h3-8,13,19H,2,9-12H2,1H3,(H,25,26)
• InChI Key: OOOQWTXNDLIGSH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(C(=O)O)N2CCCN(CC2)C3=CC=C(C=C3)F)F
• Molecular Formula: C20H22F2N2O3
• Molecular Weight: 376.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to the query often involves multi-step reactions that provide insights into the chemical versatility and reactivity of fluoro- and methoxy-substituted phenyl groups. For instance, studies have shown how fluorophenyl groups can be introduced into molecules through selective fluorofunctionalisation of alkenes under mild conditions, offering pathways to synthesize complex molecules with specific fluorine substitutions (Stavber et al., 1995).

Molecular Structure Analysis

The molecular structure of fluorinated compounds often exhibits unique electronic and steric properties due to the presence of fluorine atoms. For example, the ortho-fluorophenylglycine structure demonstrates how fluorine substitution affects molecular conformation and intermolecular interactions, highlighting the planarity and dihedral angles influenced by fluorine's electron-withdrawing nature (Burns & Hagaman, 1993).

Chemical Reactions and Properties

Fluorinated compounds participate in various chemical reactions, showcasing their reactivity and potential for creating diverse chemical structures. The acetate-catalyzed hydrolysis of methoxyphenyl fluoroformate, for example, reveals insights into the reactivity of esters of fluoroformic acid and the influence of fluorine on reaction mechanisms (Queen & Nour, 1976).

Physical Properties Analysis

The physical properties of (3-fluoro-4-methoxyphenyl)-related compounds, such as their fluorescence characteristics, are of significant interest. Studies on novel fluorophores derived from methoxyindole-3-acetic acid have demonstrated strong fluorescence across a wide pH range, providing valuable information on the photophysical properties of such molecules (Hirano et al., 2004).

Chemical Properties Analysis

The chemical behavior of methoxy- and fluorophenyl-containing compounds includes their interaction with different reagents and participation in various chemical reactions. The synthesis and antimicrobial activity of compounds with these substituents highlight the broader chemical utility and potential applications of these molecules (Nagamani et al., 2018).